1,3-dimethyl-2,4-dioxo-N-(3-(2-oxopyrrolidin-1-yl)propyl)-1,2,3,4-tetrahydrothieno[2,3-d]pyrimidine-6-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “1,3-dimethyl-2,4-dioxo-N-(3-(2-oxopyrrolidin-1-yl)propyl)-1,2,3,4-tetrahydrothieno[2,3-d]pyrimidine-6-carboxamide” is a complex organic molecule. It is derived from a previously designed inhibitor but with the P3-P2 amide bond incorporated into a pyridone ring to enhance the half-life of the compound in plasma .
Molecular Structure Analysis
The molecular structure of this compound is complex and would be best understood through a detailed 3D model . Unfortunately, the exact structure is not available in the retrieved resources.Scientific Research Applications
Synthesis and Potential Applications
Synthetic Pathways and Derivatives : The synthesis of novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related fused systems has been explored due to their potential applications in medicinal chemistry and material science. For instance, Bakhite, Al‐Sehemi, and Yamada (2005) developed methods for preparing tetrahydropyridothienopyrimidine derivatives, which serve as synthons for further chemical transformations leading to diverse polyheterocyclic systems. This research underscores the compound's utility in synthesizing structurally complex molecules for various applications (Bakhite, Al‐Sehemi, & Yamada, 2005).
Antimicrobial Activity : Another dimension of research focuses on the antimicrobial properties of pyridothienopyrimidine derivatives. Abdel-rahman, Bakhite, and Al-Taifi (2002) investigated the synthesis and antimicrobial activity of new pyridothienopyrimidines, highlighting the compound's potential as a basis for developing new antimicrobial agents (Abdel-rahman, Bakhite, & Al-Taifi, 2002).
Antioxidant Agents : The exploration of pyrido[1,2-a]pyrimidine derivatives as antioxidant agents represents another area of interest. Vartale, Halikar, Pawar, and Tawde (2016) synthesized and evaluated 3-cyano-4-imino-2-methylthio-4H-pyrido[1,2-a]pyrimidine derivatives, demonstrating their potent antioxidant properties and suggesting their utility in addressing oxidative stress-related conditions (Vartale, Halikar, Pawar, & Tawde, 2016).
properties
IUPAC Name |
1,3-dimethyl-2,4-dioxo-N-[3-(2-oxopyrrolidin-1-yl)propyl]thieno[2,3-d]pyrimidine-6-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N4O4S/c1-18-14(23)10-9-11(25-15(10)19(2)16(18)24)13(22)17-6-4-8-20-7-3-5-12(20)21/h9H,3-8H2,1-2H3,(H,17,22) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ARJOEMVVWHXNFX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=C(S2)C(=O)NCCCN3CCCC3=O)C(=O)N(C1=O)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N4O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.